Cas no 1497931-38-0 (5-(2-methoxyethyl)-1,2-oxazol-3-amine)
5-(2-methoxyethyl)-1,2-oxazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolamine, 5-(2-methoxyethyl)-
- 5-(2-Methoxyethyl)-1,2-oxazol-3-amine
- 5-(2-methoxyethyl)-1,2-oxazol-3-amine
-
- Inchi: 1S/C6H10N2O2/c1-9-3-2-5-4-6(7)8-10-5/h4H,2-3H2,1H3,(H2,7,8)
- InChI Key: KCGQZIKDFLVZSM-UHFFFAOYSA-N
- SMILES: O1C(CCOC)=CC(N)=N1
5-(2-methoxyethyl)-1,2-oxazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1247488-50mg |
5-(2-methoxyethyl)-1,2-oxazol-3-amine |
1497931-38-0 | 95.0% | 50mg |
$285.0 | 2023-10-02 | |
| Enamine | EN300-1247488-100mg |
5-(2-methoxyethyl)-1,2-oxazol-3-amine |
1497931-38-0 | 95.0% | 100mg |
$426.0 | 2023-10-02 | |
| Enamine | EN300-1247488-250mg |
5-(2-methoxyethyl)-1,2-oxazol-3-amine |
1497931-38-0 | 95.0% | 250mg |
$607.0 | 2023-10-02 | |
| Enamine | EN300-1247488-500mg |
5-(2-methoxyethyl)-1,2-oxazol-3-amine |
1497931-38-0 | 95.0% | 500mg |
$959.0 | 2023-10-02 | |
| Enamine | EN300-1247488-1000mg |
5-(2-methoxyethyl)-1,2-oxazol-3-amine |
1497931-38-0 | 95.0% | 1000mg |
$1229.0 | 2023-10-02 | |
| Enamine | EN300-1247488-2500mg |
5-(2-methoxyethyl)-1,2-oxazol-3-amine |
1497931-38-0 | 95.0% | 2500mg |
$2408.0 | 2023-10-02 | |
| Enamine | EN300-1247488-5000mg |
5-(2-methoxyethyl)-1,2-oxazol-3-amine |
1497931-38-0 | 95.0% | 5000mg |
$3562.0 | 2023-10-02 | |
| Enamine | EN300-1247488-10000mg |
5-(2-methoxyethyl)-1,2-oxazol-3-amine |
1497931-38-0 | 95.0% | 10000mg |
$5283.0 | 2023-10-02 | |
| Enamine | EN300-1247488-1.0g |
5-(2-methoxyethyl)-1,2-oxazol-3-amine |
1497931-38-0 | 95% | 1g |
$0.0 | 2023-06-08 | |
| 1PlusChem | 1P028HI2-50mg |
5-(2-methoxyethyl)-1,2-oxazol-3-amine |
1497931-38-0 | 95% | 50mg |
$402.00 | 2024-06-20 |
5-(2-methoxyethyl)-1,2-oxazol-3-amine Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 5-(2-methoxyethyl)-1,2-oxazol-3-amine
Introduction to 5-(2-methoxyethyl)-1,2-oxazol-3-amine (CAS No. 1497931-38-0)
5-(2-methoxyethyl)-1,2-oxazol-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1497931-38-0, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features an oxazole ring substituted with a 2-methoxyethyl group at the 5-position and an amine functionality at the 3-position, which contributes to its distinctive chemical reactivity and biological interactions.
The oxazole core is a well-known scaffold in medicinal chemistry, often employed in the design of bioactive molecules due to its ability to engage with biological targets such as enzymes and receptors. The presence of the 2-methoxyethyl side chain introduces a hydrophilic character to the molecule, enhancing its solubility in polar environments while maintaining sufficient lipophilicity for membrane permeability. This balance is crucial for optimizing pharmacokinetic profiles in drug candidates.
The amine group at the 3-position of the oxazole ring further expands the compound's synthetic utility, allowing for further derivatization through nucleophilic substitution reactions. This feature makes 5-(2-methoxyethyl)-1,2-oxazol-3-amine a versatile building block for constructing more complex pharmacophores. In recent years, there has been growing interest in oxazole derivatives as potential therapeutic agents, particularly in the treatment of inflammatory diseases, infectious disorders, and cancer.
Recent studies have highlighted the pharmacological significance of oxazole-containing compounds. For instance, derivatives of oxazole have been investigated for their anti-inflammatory properties, with some showing comparable efficacy to established nonsteroidal anti-inflammatory drugs (NSAIDs) while exhibiting a more favorable safety profile. The 2-methoxyethyl substituent in 5-(2-methoxyethyl)-1,2-oxazol-3-amine may play a role in modulating the compound's interaction with biological targets, potentially enhancing binding affinity or selectivity.
In addition to its potential as an anti-inflammatory agent, 5-(2-methoxyethyl)-1,2-oxazol-3-amine has been explored in the context of antimicrobial research. Oxazole derivatives have demonstrated activity against a range of bacterial and fungal pathogens by interfering with essential metabolic pathways. The amine functionality at the 3-position may contribute to this activity by facilitating interactions with microbial enzymes or membrane components. Preliminary studies suggest that modifications to the 2-methoxyethyl side chain could further tailor the antimicrobial spectrum of this compound.
The synthesis of 5-(2-methoxyethyl)-1,2-oxazol-3-amine involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include condensation reactions to form the oxazole ring followed by nucleophilic substitution to introduce the 2-methoxyethyl group and subsequent functionalization to incorporate the amine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such heterocyclic compounds.
The compound's physicochemical properties are also of interest for drug formulation and delivery. Its solubility profile suggests potential for oral administration or incorporation into topical formulations. Additionally, computational modeling techniques have been employed to predict how 5-(2-methoxyethyl)-1,2-oxazol-3-amine might interact with biological targets at the molecular level. These studies provide valuable insights into optimizing its pharmacological activity.
Future research directions may focus on exploring analogs of 5-(2-methoxyethyl)-1,2-oxazol-3-amine that exhibit enhanced potency or reduced toxicity. Structural modifications such as varying the length or nature of the side chain could reveal new pharmacological properties without compromising efficacy. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications.
In conclusion,5-(2-methoxyethyl)-1,2-oxazol-3-amine (CAS No. 1497931-38-0) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents addressing various medical needs.
1497931-38-0 (5-(2-methoxyethyl)-1,2-oxazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)